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Compound of Interest

Compound Name:
Dichlorotris(4-

bromophenyl)antimony

CAS No.: 125716-16-7

Cat. No.: B11956957

Get Quote

Application Note: Optimizing Antimony-Halogen Synergism in Flame Retardant Polymers

Executive Summary
This guide details the mechanistic principles, formulation strategies, and validation protocols for

utilizing Antimony Trioxide (Sb₂O₃) as a synergistic flame retardant (FR) in polymer matrices.

While Sb₂O₃ exhibits negligible FR properties in isolation, its interaction with halogenated

donors (chlorine or bromine) creates a hyper-efficient radical scavenging system.[1] This

document is structured for researchers and safety professionals, treating the material

formulation with the same rigor as a pharmaceutical development pipeline—from "mechanism

of action" to "toxicological profiling."

Mechanism of Action: The Gas-Phase Radical Trap
The efficacy of antimony-based systems relies on the Synergistic Effect.[2] In a fire scenario,

the polymer matrix degrades to release volatile fuel.[3] Simultaneously, the halogenated

additive releases hydrogen halide (HX).[1] The critical intervention occurs when Sb₂O₃ reacts

with HX to form Antimony Trihalide (SbX₃).[1]
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Key Reaction Pathway:

Acid Release: Halogenated FR degrades

(gas).

Synergist Activation:

.

Radical Scavenging: SbX₃ enters the gas phase.[1] It is a heavy gas that blankets the flame

and traps high-energy radicals (

and

) that sustain combustion.[1][4]

Mechanistic Workflow Diagram
The following diagram illustrates the stepwise conversion of solid-state precursors into gas-

phase inhibitors.
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Figure 1: Thermal degradation pathway showing the conversion of solid precursors into the

active gas-phase radical scavenger SbX₃.

Formulation Strategy
To achieve a UL-94 V-0 rating (self-extinguishing within 10 seconds), precise stoichiometry is

required.

The 1:3 Rule
The reaction

dictates a molar ratio of 1 Antimony to 3 Halogens.

Recommendation: Formulate with a mass ratio of roughly 1:3 (Sb:Halogen).

Excess Antimony: Wasted material; leads to "afterglow" (smoldering) due to solid-state

oxidation.

Excess Halogen: Increases smoke density and corrosive gas evolution without improving

flame extinction.

Particle Size Considerations
Parameter Micro-sized Sb₂O₃ (1-2 µm)

Nano-sized Sb₂O₃ (20-50
nm)

Dispersion Moderate; requires high shear.
Difficult; prone to

agglomeration.

Impact Strength
Lowers impact strength (stress

concentrator).

Maintains polymer toughness

(better interface).

Transparency Opaque/White pigment effect.
Translucent/Transparent

potential.[5]

Application
General housing (TVs,

monitors).

Thin films, fibers, optical

coatings.
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Protocol: Preparation of Sb-Halogen
Nanocomposites
Objective: Disperse Sb₂O₃ and Brominated Epoxy Polymer (BEP) into a Polybutylene

Terephthalate (PBT) matrix.

Equipment:

Twin-screw extruder (L/D ratio

40).

Gravimetric feeders.

Injection molding machine.

Step-by-Step Methodology:

Pre-Treatment (Surface Activation):

Why: Nano-Sb₂O₃ is hydrophilic and incompatible with hydrophobic polymers.

Action: Treat Sb₂O₃ powder with 1.5 wt% silane coupling agent (e.g., KH-550) in an

ethanol solution. Sonicate for 30 mins. Dry at 80°C for 4 hours.

Dry Blending:

Mix PBT pellets (dried at 120°C for 4h), BEP (Halogen donor), and treated Sb₂O₃ in a

high-speed mixer.

Target Loading: 12% BEP + 4% Sb₂O₃ (Total 16% FR loading).

Melt Compounding (Extrusion):

Feed mixture into the main hopper.

Temperature Profile (Zone 1
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Die): 230°C

240°C

250°C

245°C.

Critical Control: Screw speed at 200-300 RPM to generate sufficient shear for de-

agglomeration without degrading the halogen donor.

Specimen Fabrication:

Injection mold standard UL-94 bars (125 × 13 × 3.2 mm).

Mold Temp: 60-80°C.

Validation Protocol: Flammability Testing
Trustworthy data requires adherence to ASTM/ISO standards.

UL-94 Vertical Burn Test (Standard: ASTM D3801)
This test measures the self-extinguishing capability of the plastic.

Setup: Clamp specimen vertically. Place cotton 300mm below.[6]

Ignition: Apply 20mm blue flame for 10 seconds (

). Remove.

Re-Ignition: If fire extinguishes, apply flame for another 10 seconds (

).

Criteria for V-0 Rating (Gold Standard):

Total burn time (

)
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10 seconds.

No flaming drips (cotton must not ignite).[7]

No glowing combustion >30 seconds after second flame removal.

Limiting Oxygen Index (LOI) (Standard: ASTM D2863)
Measures the minimum oxygen concentration required to sustain combustion.[3][8][9]

Protocol:

Place specimen in a glass chimney.

Flow mixture of

and

upwards.[9]

Ignite top of specimen.

Adjust

concentration until the flame sustains for 3 minutes or burns 50mm.

Interpretation:

LOI < 21%: Flammable (burns in air).

LOI > 30%: Self-extinguishing (Target for Sb-Halogen systems).

Toxicological Considerations & Safety
For drug development and safety professionals, understanding the biological impact of these

additives is mandatory.

Carcinogenicity: Antimony Trioxide is classified by the IARC as Group 2B (Possibly

carcinogenic to humans) and by the NTP as "Reasonably anticipated to be a human

carcinogen" based on inhalation studies (lung tumors in rodents) [1, 2].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://serpac.co.uk/technical_data/UL94_flammability_classifications.pdf
https://www.specialchem.com/plastics/guide/fire-resistance-loi
https://www.scribd.com/document/854130660/Limiting-Oxygen-Index-1
https://iitr.ac.in/Departments/Polymer%20and%20Process%20Engineering%20Department/Research/Departmental%20Projects/Limiting%20Oxygen%20Index.html
https://iitr.ac.in/Departments/Polymer%20and%20Process%20Engineering%20Department/Research/Departmental%20Projects/Limiting%20Oxygen%20Index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11956957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Exposure:

Hazard: Inhalation of dust during weighing/feeding.

Control: Use local exhaust ventilation (LEV) and N95/P3 respirators.

Drug/Medical Relevance: Unlike antimony-based drugs (e.g., Meglumine antimoniate for

Leishmaniasis), FR-grade antimony is insoluble. However, nano-scale particles can

penetrate cellular barriers.

Regulatory Status:

RoHS (EU): Sb₂O₃ is not restricted, but specific brominated donors (like PBDEs) are.

REACH: Listed as a Substance of Very High Concern (SVHC) in some jurisdictions due to

carcinogenicity/toxicity profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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